7-Fluoro-4-methylquinoline

• IUPAC Name: 7-fluoro-4-methylquinoline
• InChI: InChI=1S/C10H8FN/c1-7-4-5-12-10-6-8(11)2-3-9(7)10/h2-6H,1H3
• InChI Key: ITOHSZXAKKBTMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=CC(=CC2=NC=C1)F
• Molecular Formula: C10H8FN
• Molecular Weight: 161.18 g/mol

Description

7-Fluoro-4-methylquinoline is a heterocyclic compound that has gained significant attention in scientific research due to its unique properties and potential applications in various fields. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of 7-Fluoro-4-methylquinoline is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cellular processes. It has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to inhibit the replication of viruses and the growth of bacteria.
Biochemical and Physiological Effects:
7-Fluoro-4-methylquinoline has been found to have various biochemical and physiological effects on cells and organisms. It has been found to induce oxidative stress and DNA damage in cancer cells, leading to cell death. It has also been found to modulate the immune response and reduce inflammation in animal models of disease.

Advantages and Limitations for Lab Experiments

The advantages of using 7-Fluoro-4-methylquinoline in lab experiments include its high potency and selectivity, as well as its ability to target specific enzymes and proteins involved in cellular processes. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 7-Fluoro-4-methylquinoline, including the development of new synthetic methods for its preparation, the identification of its molecular targets and mechanism of action, and the evaluation of its potential therapeutic applications in various diseases. Additionally, further studies are needed to determine its safety and efficacy in animal models and clinical trials.

Synthesis Methods

There are several methods for the synthesis of 7-Fluoro-4-methylquinoline, including the Friedlander synthesis, Skraup synthesis, and Povarov reaction. The Friedlander synthesis involves the condensation of aniline with a ketone or aldehyde in the presence of a Lewis acid catalyst. The Skraup synthesis involves the condensation of aniline with a ketone or aldehyde in the presence of a strong acid catalyst. The Povarov reaction involves the reaction of aniline with an aldehyde and an alkene in the presence of a Lewis acid catalyst.

Scientific Research Applications

7-Fluoro-4-methylquinoline has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant antimicrobial, antiviral, and anticancer activities. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions and as a ligand for the development of new catalysts.